Cas no 923874-16-2 (2-{[5-(azepane-1-sulfonyl)pyridin-2-yl]sulfanyl}-N-(1-cyanocyclopentyl)acetamide)

• Product Name: 2-{[5-(azepane-1-sulfonyl)pyridin-2-yl]sulfanyl}-N-(1-cyanocyclopentyl)acetamide
• CAS No: 923874-16-2
• MF: C₁₉H₂₆N₄O₃S₂
• MW: 422.564741611481
• CID: 6100920
• PubChem ID: 7778943
• Update Time: 2025-10-31

2-{[5-(azepane-1-sulfonyl)pyridin-2-yl]sulfanyl}-N-(1-cyanocyclopentyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[5-(azepane-1-sulfonyl)pyridin-2-yl]sulfanyl}-N-(1-cyanocyclopentyl)acetamide
• 923874-16-2
• EN300-26688832
• Z89991243
• AKOS034670229

• Inchi： 1S/C19H26N4O3S2/c20-15-19(9-3-4-10-19)22-17(24)14-27-18-8-7-16(13-21-18)28(25,26)23-11-5-1-2-6-12-23/h7-8,13H,1-6,9-12,14H2,(H,22,24)
• InChI Key： USGWXWQYARAAMZ-UHFFFAOYSA-N
• SMILES： S(C1C=NC(=CC=1)SCC(NC1(C#N)CCCC1)=O)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 422.14463305g/mol
• Monoisotopic Mass: 422.14463305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 137Ų

Additional information on 2-{[5-(azepane-1-sulfonyl)pyridin-2-yl]sulfanyl}-N-(1-cyanocyclopentyl)acetamide

Compound CAS No. 923874-16-2: 2-{[5-(Azepane-1-sulfonyl)pyridin-2-yl]sulfanyl}-N-(1-cyanocyclopentyl)acetamide

The compound CAS No. 923874-16-2, also known as 2-{[5-(Azepane-1-sulfonyl)pyridin-2-yl]sulfanyl}-N-(1-cyanocyclopentyl)acetamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities, particularly in the context of drug discovery and development.

The molecular structure of this compound is characterized by a pyridine ring substituted with an azepane sulfonyl group at the 5-position and a sulfanyl group at the 2-position. The sulfanyl group is further connected to an acetamide moiety, which is substituted with a 1-cyanocyclopentyl group. This intricate architecture suggests that the compound may exhibit potent pharmacological properties, including selectivity for specific biological targets.

Recent studies have highlighted the importance of sulfonyl-containing compounds in modulating enzyme activity and receptor binding. The azepane sulfonyl group in this molecule is particularly noteworthy, as it may contribute to enhanced bioavailability and stability. Additionally, the presence of a pyridine ring could facilitate interactions with nucleic acids or other biomolecules, making this compound a valuable candidate for further investigation in areas such as oncology or infectious diseases.

The 1-cyanocyclopentyl substituent adds another layer of complexity to this molecule. Cyanocyclopentane derivatives are known for their ability to influence the pharmacokinetic properties of drugs, potentially enhancing their absorption and distribution within the body. This feature, combined with the sulfonyl and pyridine groups, positions CAS No. 923874-16-2 as a promising lead compound for drug development.

From an analytical standpoint, the synthesis of this compound likely involves a series of multi-step reactions, including nucleophilic substitutions, oxidations, and coupling reactions. The precise synthesis pathway would depend on the availability of starting materials and intermediates, as well as the desired stereochemical outcomes. Researchers have demonstrated that such complex molecules can be synthesized efficiently using modern organic chemistry techniques, including microwave-assisted synthesis and catalytic processes.

In terms of applications, CAS No. 923874-16-2 has potential uses in various therapeutic areas. For instance, its ability to inhibit specific enzymes or modulate receptor activity could make it a candidate for treating conditions such as cancer, inflammation, or neurodegenerative diseases. Preclinical studies are currently underway to evaluate its efficacy and safety profile, with early results indicating favorable pharmacokinetic properties.

Moreover, the structural features of this compound align with current trends in drug design that emphasize molecular diversity and functional group compatibility. The combination of a sulfonyl group with a pyridine ring and an acetamide moiety creates a versatile scaffold that can be further modified to optimize its biological activity. This adaptability underscores its potential as a platform for developing next-generation therapeutics.

In conclusion, CAS No. 923874-16-2 represents a cutting-edge advancement in organic chemistry with significant implications for drug discovery. Its unique structure, coupled with emerging research findings, positions it as a key player in the development of innovative therapeutic agents. As research progresses, this compound is expected to contribute meaningfully to advancements in medical science.